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Compound of Interest

Compound Name: 4-(Benzyloxy)-2,5-dimethylaniline

CAS No.: 92646-40-7

Cat. No.: B13621727

Get Quote

Chemical Profile & Stability Overview
Compound: 4-(Benzyloxy)-2,5-dimethylaniline[1]

CAS: 130211-83-5 (varies by salt form/source; verify specific batch)[1]

Core Vulnerability:Oxidative Degradation.[1][2] Like most electron-rich anilines, this molecule

is thermodynamically predisposed to oxidation.[1] The amino group (-NH₂) activates the

aromatic ring, while the benzyloxy ether (-OBn) at the para position further increases

electron density, making the compound highly susceptible to radical attack by atmospheric

oxygen.

Visible Indicator: Pure material is typically an off-white to pale beige solid.[1] Degradation

manifests as a color shift to pink, brown, or deep purple, indicating the formation of quinone

imines, azo-dimers, or complex polymeric tars.

Degradation Mechanism (Visualized)
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Understanding how the molecule degrades is critical for preventing it.[1] The primary pathway

is Auto-oxidation, accelerated by light and moisture.[1]
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Figure 1: Primary degradation pathways.[1] The electron-rich amino group facilitates the

formation of radical species upon exposure to air and light, leading to colored impurities.

Storage Protocol: The "Zero-Oxidation" System
To maintain purity >98% over long durations (6+ months), you must eliminate the three

initiators of degradation: Oxygen, Light, and Moisture.

Phase 1: Initial Receipt & Aliquoting[1]
Do not store the bulk bottle repeatedly. Every time you open the main bottle, you introduce

fresh oxygen and moisture.

Protocol:

Upon receipt, dry the bottle in a desiccator for 2 hours to remove surface condensation.

Inside a fume hood (or glovebox for ultra-sensitive applications), aliquot the material into

single-use amber glass vials.

Inert Gas Purge: Gently flow dry Argon or Nitrogen over the solid in each vial for 30

seconds before capping. Argon is preferred as it is heavier than air and forms a better

"blanket."[1]
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Phase 2: Long-Term Storage Conditions
Parameter Recommendation Scientific Rationale

Temperature 2°C to 8°C

Lowers the kinetic rate of auto-

oxidation.[1] While -20°C is

effective, it increases the risk

of water condensation upon

thawing. 4°C is optimal for

solid anilines.

Atmosphere Inert (Ar/N₂)

Displaces atmospheric oxygen,

preventing the initial radical

formation step.

Container Amber Glass

Blocks UV/Visible light which

can photo-catalyze the

oxidation of the amine.[1]

Seal Parafilm/Teflon Tape

Prevents passive diffusion of

oxygen and moisture through

the cap threads.

Troubleshooting & FAQs
Q1: My sample has turned from pale beige to dark brown. Is it ruined?

Diagnosis: This indicates significant surface oxidation.[1] However, the bulk material

underneath may still be pure.

Action:

Check Purity: Run a Thin Layer Chromatography (TLC) plate.[1] Oxidized impurities often

stay at the baseline or run very differently from the main spot.

Salvage: If the impurity level is low (<5%), you can repurify via Recrystallization.

Solvent: Ethanol/Water or Hexane/Ethyl Acetate mixtures are common for anilines.[1]
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Method: Dissolve in minimal hot solvent, add activated charcoal (to absorb colored

impurities), filter hot, and cool slowly.

Q2: Can I store this compound in solution (e.g., dissolved in DMSO or Methanol)?

Verdict:NO.

Reasoning: Dissolving the compound increases the surface area available for reaction with

dissolved oxygen. Solvents like DMSO can also act as mild oxidants or hygroscopic agents,

pulling in water that accelerates degradation. Always store as a dry solid.[1]

Q3: The Safety Data Sheet (SDS) says "Store at Room Temperature." Why do you recommend

4°C?

Expert Insight: SDS storage recommendations often reflect "safe" conditions (i.e., it won't

explode), not "optimal" conditions for chemical purity. For electron-rich anilines intended for

sensitive catalytic coupling or high-yield synthesis, refrigeration significantly extends shelf life

by suppressing the Arrhenius rate of oxidation.[1]

Q4: I see a "melting point depression" (melts at 50°C instead of 54-55°C).

Diagnosis: This is a classic colligative property effect indicating impurities (likely oxidation

byproducts or retained solvent).[1]

Action: The material must be dried (if solvent) or recrystallized (if chemical impurity) before

use in stoichiometry-sensitive reactions.[1]

Workflow: Handling Decision Tree
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Figure 2: Decision logic for daily handling to minimize degradation loops.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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